molecular formula C15H14O3 B3104674 4-[(3-methylphenoxy)methyl]benzoic Acid CAS No. 149288-31-3

4-[(3-methylphenoxy)methyl]benzoic Acid

Cat. No.: B3104674
CAS No.: 149288-31-3
M. Wt: 242.27 g/mol
InChI Key: PFSHMHVMZLRPLI-UHFFFAOYSA-N
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Description

4-[(3-methylphenoxy)methyl]benzoic Acid is a useful research compound. Its molecular formula is C15H14O3 and its molecular weight is 242.27 g/mol. The purity is usually 95%.
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Scientific Research Applications

Natural Compound Isolation

Research has identified phenyl ether derivatives, including compounds structurally related to 4-[(3-methylphenoxy)methyl]benzoic Acid, in the fermentation broth of Aspergillus carneus, isolated from sea water. These compounds were characterized using spectroscopic methods, highlighting the natural occurrence and structural diversity of phenyl ether derivatives in marine fungi (He et al., 2015).

Material Synthesis and Characterization

Novel AB2-type monomers, structurally akin to this compound, were synthesized for the creation of hydroxyl-terminated hyperbranched aromatic poly(ether-ester)s. These materials were characterized by various spectroscopic techniques, revealing information about their molecular weights, thermal stability, and optical properties, underscoring the potential of such compounds in material science (Shanmugam et al., 2008).

Bioactivity and Interaction Studies

The binding interactions between phenolic acids (sharing the benzoic acid core with different substituents) and bovine serum albumin were investigated to understand the influence of structural variations on binding affinity. This study provides insights into how modifications in the benzoic acid structure, like those in this compound, affect biological activity (Yuan et al., 2019).

Luminescence and Photophysical Properties

Lanthanide coordination compounds employing derivatives of 4-benzyloxy benzoic acid were synthesized to examine the effect of substituents on photophysical properties. This research indicates how structural modifications, similar to those in this compound, can influence the luminescence of materials, offering potential applications in optoelectronics and sensing (Sivakumar et al., 2010).

Properties

IUPAC Name

4-[(3-methylphenoxy)methyl]benzoic acid
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InChI

InChI=1S/C15H14O3/c1-11-3-2-4-14(9-11)18-10-12-5-7-13(8-6-12)15(16)17/h2-9H,10H2,1H3,(H,16,17)
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InChI Key

PFSHMHVMZLRPLI-UHFFFAOYSA-N
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Canonical SMILES

CC1=CC(=CC=C1)OCC2=CC=C(C=C2)C(=O)O
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Molecular Formula

C15H14O3
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Molecular Weight

242.27 g/mol
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Retrosynthesis Analysis

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